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Introduction

U0126 is a highly potent, selective, and non-competitive inhibitor of MEK1 (MAPK/ERK kinase

1) and MEK2.[1][2] It functions by binding to the MEK1/2 kinases and preventing the

phosphorylation and subsequent activation of their downstream targets, the extracellular

signal-regulated kinases 1 and 2 (ERK1/2).[1][3] The Raf/MEK/ERK signaling pathway is a

critical intracellular cascade that regulates a wide array of cellular processes, including

proliferation, differentiation, survival, and apoptosis.[1][4][5] Dysregulation of this pathway is a

hallmark of many human diseases, particularly cancer, making it a prime target for drug

discovery.

In the context of high-throughput screening (HTS), U0126 serves as an invaluable tool

compound. It is frequently used as a positive control to validate assay performance and to

identify novel inhibitors of the MAPK/ERK pathway. Its well-characterized mechanism of action

and high potency provide a reliable benchmark for assessing the activity of test compounds.

Mechanism of Action
U0126 exerts its inhibitory effect by specifically targeting the kinase activity of MEK1 and

MEK2.[1] Unlike ATP-competitive inhibitors, U0126 binds to a site on the MEK enzyme that is

distinct from the ATP-binding pocket.[3][6] This non-competitive inhibition prevents MEK from

phosphorylating the threonine and tyrosine residues within the activation loop of ERK1/2,

thereby blocking downstream signaling. A key advantage of U0126 is its high selectivity for
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MEK1/2, with little to no inhibitory activity against other kinases such as PKC, Raf, JNK, MKK-

3, MKK-4, or Cdk2/4.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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